Cas no 5851-44-5 (2-butyl-1H-1,3-benzodiazole)

2-butyl-1H-1,3-benzodiazole structure
2-butyl-1H-1,3-benzodiazole structure
Product Name:2-butyl-1H-1,3-benzodiazole
CAS No:5851-44-5
MF:C11H14N2
MW:174.242262363434
MDL:MFCD00714456
CID:370209
PubChem ID:22122
Update Time:2025-04-19

2-butyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-butyl-
    • 2-Butyl-1H-benzimidazole
    • 2-BUTYL-1H-BENZOIMIDAZOLE
    • 2-butyI-1H-benzo[d]imidazole
    • 2-butyl-1H-1,3-benzodiazole
    • 2-butyl-1H-benzimidazol
    • 2-butyl-1H-benzo[d]imidazole
    • 2-Butylbenzimidazole
    • 2-n-butylbenzimidazole
    • 2-n-butyl-benzimidazole
    • BENZIMIDAZOLE, 2-BUTYL-
    • BRN 0125144
    • CHEMBL172172
    • F0853-0108
    • AB00600449-07
    • Z55692901
    • CHEBI:188975
    • SMR000377905
    • FT-0691057
    • butyl benzimidazole
    • 2-n-Butyl benzimidazole
    • 5851-44-5
    • 2-Butyl-benzimidazole
    • MFCD00714456
    • AS-8375
    • T9047MOT1H
    • HMS2709E16
    • BB 0241935
    • 2-butyl-benzimidazol
    • 5-23-07-00016 (Beilstein Handbook Reference)
    • HMS1423C04
    • AKOS000115855
    • IFLab1_003920
    • Q27289824
    • MLS001005082
    • BDBM50404919
    • 2-butyl -1H-benzimidazol
    • DTXSID60207230
    • NCGC00246042-01
    • EN300-02920
    • CS-0219049
    • 2-Butyl-1H-benzimidazole #
    • SCHEMBL379648
    • 1H-Benzimidazole, 2-butyl-
    • UNII-T9047MOT1H
    • STK825762
    • DB-313855
    • ALBB-017851
    • MDL: MFCD00714456
    • Inchi: 1S/C11H14N2/c1-2-3-8-11-12-9-6-4-5-7-10(9)13-11/h4-7H,2-3,8H2,1H3,(H,12,13)
    • InChI Key: HITWHALOZBMLHY-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1CCCC

Computed Properties

  • Exact Mass: 174.11582
  • Monoisotopic Mass: 174.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Melting Point: N/A℃
  • Boiling Point: 358.3±11.0 °C at 760 mmHg
  • Flash Point: 181.3°C
  • Refractive Index: 1.605
  • PSA: 28.68

2-butyl-1H-1,3-benzodiazole Security Information

2-butyl-1H-1,3-benzodiazole Pricemore >>

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